Cas no 2228703-87-3 (1-{2-(3-methoxyazetidin-3-yl)methylphenyl}-1H-pyrazole)

• Product Name: 1-{2-(3-methoxyazetidin-3-yl)methylphenyl}-1H-pyrazole
• CAS No: 2228703-87-3
• MF: C₁₄H₁₇N₃O
• MW: 243.304282903671
• CID: 6518933
• PubChem ID: 165867412
• Update Time: 2025-11-01

1-{2-(3-methoxyazetidin-3-yl)methylphenyl}-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-{2-(3-methoxyazetidin-3-yl)methylphenyl}-1H-pyrazole
• 1-{2-[(3-methoxyazetidin-3-yl)methyl]phenyl}-1H-pyrazole
• 2228703-87-3
• EN300-1767503

• Inchi： 1S/C14H17N3O/c1-18-14(10-15-11-14)9-12-5-2-3-6-13(12)17-8-4-7-16-17/h2-8,15H,9-11H2,1H3
• InChI Key： NYLAABYASBPBOO-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2=CC=CC=C2N2C=CC=N2)CNC1

Computed Properties

• Exact Mass: 243.137162174g/mol
• Monoisotopic Mass: 243.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 39.1Ų

Additional information on 1-{2-(3-methoxyazetidin-3-yl)methylphenyl}-1H-pyrazole

Comprehensive Overview of 1-{2-(3-methoxyazetidin-3-yl)methylphenyl}-1H-pyrazole (CAS No. 2228703-87-3)

The compound 1-{2-(3-methoxyazetidin-3-yl)methylphenyl}-1H-pyrazole (CAS No. 2228703-87-3) is a structurally unique heterocyclic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its distinctive pyrazole core, coupled with the 3-methoxyazetidin-3-yl moiety, offers a versatile scaffold for drug discovery and material science applications. This article delves into its molecular properties, synthesis pathways, and potential applications, while addressing trending queries in the scientific community.

One of the most searched questions about this compound revolves around its synthetic methodology. Researchers often inquire about efficient routes to synthesize 1-{2-(3-methoxyazetidin-3-yl)methylphenyl}-1H-pyrazole, given its complex structure. Recent studies highlight a multi-step approach involving palladium-catalyzed cross-coupling reactions and azetidine ring functionalization. The methoxy group in the azetidine ring enhances solubility, making it a valuable target for bioavailability optimization in drug design.

In the context of drug discovery, this compound's pyrazole ring is a known pharmacophore, frequently explored for its kinase inhibition potential. With the rise of precision medicine, molecules like 1-{2-(3-methoxyazetidin-3-yl)methylphenyl}-1H-pyrazole are being investigated for their selectivity against specific enzyme targets. Computational studies suggest its affinity for G-protein-coupled receptors (GPCRs), aligning with current trends in neurodegenerative disease research.

Another hot topic is the compound's role in agrochemical innovation. The 3-methoxyazetidin-3-yl group contributes to its stability under environmental conditions, a critical factor for pesticide formulation. Recent patents indicate its utility as a plant growth regulator, addressing global demands for sustainable agriculture. This aligns with frequent searches on "green chemistry" and "eco-friendly agrochemicals."

From a material science perspective, the compound's rigid azetidine-pyrazole framework has potential in organic electronics. Its conjugated system could facilitate charge transport, a property highly sought after in OLED and photovoltaic applications. This connects with growing interest in energy-efficient materials and carbon-neutral technologies.

Safety and regulatory compliance are also frequently searched topics. While CAS No. 2228703-87-3 is not classified as hazardous, proper handling protocols are emphasized in industrial-scale synthesis. Its LD50 data and ecotoxicological profile remain under investigation, reflecting the broader shift toward transparent chemical safety in research.

In summary, 1-{2-(3-methoxyazetidin-3-yl)methylphenyl}-1H-pyrazole exemplifies the convergence of medicinal chemistry, agrochemical development, and advanced materials. Its multifaceted applications respond to contemporary scientific challenges, making it a compound of enduring relevance. Future research may unlock further innovations, particularly in targeted therapy and sustainable technology.